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Compound of Interest

Compound Name: DNSAH-15N2

Cat. No.: B12379759 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

DNSAH-15N2 (3,5-Dinitrosalicylhydrazide-15N2). The following procedures are designed to

ensure the safety of laboratory personnel and compliance with environmental regulations. This

guidance is intended for researchers, scientists, and drug development professionals familiar

with handling chemical reagents.

DNSAH-15N2 is the 15N isotopically labeled form of 3,5-Dinitrosalicylhydrazide (DNSAH). For

the purposes of chemical reactivity and disposal, it should be treated with the same

precautions as its non-labeled counterpart. DNSAH is a metabolite of the veterinary drug

nifursol and belongs to the dinitrophenol class of compounds. Safety data sheets for the parent

compound, 3,5-dinitrosalicylic acid, indicate that it is harmful if swallowed, causes skin irritation,

and can cause serious eye damage.

Essential Safety Precautions and Personal
Protective Equipment (PPE)
Before handling DNSAH-15N2 for disposal, ensure that all appropriate safety measures are in

place.
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Personal Protective Equipment (PPE) Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile gloves.

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or chemical fume

hood.

Step-by-Step Disposal Procedure
All waste containing DNSAH-15N2 must be treated as hazardous waste. Do not dispose of this

chemical down the drain.

Waste Collection:

Collect waste DNSAH-15N2, including any contaminated materials (e.g., pipette tips,

weighing boats, gloves), in a designated and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Labeling:

Label the hazardous waste container with "Hazardous Waste" and the full chemical name:

"3,5-Dinitrosalicylhydrazide-15N2".

Include the approximate concentration and quantity of the waste.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Containment: Use an absorbent, non-combustible material (e.g., sand, vermiculite) to

contain the spill.

Collection: Carefully collect the absorbed material and place it in a labeled hazardous waste

container.

Decontamination: Clean the spill area with an appropriate solvent or detergent and collect

the cleaning materials as hazardous waste.

Chemical and Physical Properties Summary
Property Value

IUPAC Name 2-hydroxy-3,5-dinitro(15N)benzohydrazide

Molecular Formula C₇H₆N₄O₆ (with ¹⁵N isotopes)

Synonyms 3,5-Dinitrosalicylhydrazide-15N2, DNSAH-15N2

Primary Hazards Irritant

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of DNSAH-15N2.
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Figure 1. DNSAH-15N2 Disposal Workflow
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Figure 1. DNSAH-15N2 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12379759?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended to provide a clear and actionable procedure for the safe disposal of

DNSAH-15N2. Always consult your institution's specific safety protocols and your local

regulations. By adhering to these guidelines, you contribute to a safer laboratory environment

and ensure responsible chemical waste management.

To cite this document: BenchChem. [Proper Disposal of DNSAH-15N2: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379759#dnsah-15n2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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